Cas no 886918-17-8 (5-chloro-4-methyl-2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 5-chloro-4-methyl-2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 886918-17-8
• MF: C₂₂H₂₄ClN₃O₄S
• MW: 461.961663246155
• CID: 5477693
• Update Time: 2025-05-23

5-chloro-4-methyl-2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• 5-chloro-4-methyl-2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C22H24ClN3O4S/c1-13-15(23)5-6-18-19(13)24-22(31-18)26-9-7-25(8-10-26)21(27)14-11-16(28-2)20(30-4)17(12-14)29-3/h5-6,11-12H,7-10H2,1-4H3
• InChI Key： CFNXQIFAPCWSCG-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-4-methyl-2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

5-Chloro-4-Methyl-2-(4-(3,4,5-Trimethoxybenzoyl)piperazin-1-yl)-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No. 886918-17-8, known as 5-chloro-4-methyl-2-(4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl)-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule combines a benzothiazole core with a piperazine ring substituted by a 3,4,5-trimethoxybenzoyl group and additional substituents such as chlorine and methyl groups. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry. These compounds are known for their ability to act as scaffolds for designing bioactive molecules. The presence of the piperazine ring in the structure of this compound adds further complexity and functionality. Piperazine is a well-known heterocyclic amine that is frequently used in pharmaceuticals due to its ability to form hydrogen bonds and its role in enhancing drug bioavailability. The substitution pattern on the piperazine ring in this compound—specifically the attachment of the 3,4,5-trimethoxybenzoyl group—suggests potential for modulating pharmacokinetic properties such as solubility and permeability.

The 3,4,5-trimethoxybenzoyl group is another critical feature of this compound. This substituent introduces electron-donating methoxy groups into the molecule, which can influence the electronic properties of the benzothiazole core. Such modifications are often exploited in drug design to enhance receptor binding affinity or to modulate enzymatic activity. Recent research has shown that benzothiazole derivatives with electron-donating groups exhibit improved antioxidant and anti-inflammatory activities, making them promising candidates for therapeutic applications.

The chlorine and methyl substituents on the benzothiazole ring further diversify the chemical properties of this compound. Chlorine atoms are known to increase lipophilicity and can play a role in stabilizing certain conformations of the molecule. The methyl group adds steric bulk, which may influence molecular interactions and selectivity. Together, these substituents create a complex interplay of electronic and steric effects that can be harnessed for specific biological activities.

From a synthetic standpoint, the construction of this compound involves a series of carefully planned reactions. The synthesis likely begins with the preparation of the benzothiazole core through condensation reactions involving thioamide or thioester intermediates. Subsequent steps would involve functionalization of the core with chlorine and methyl groups followed by coupling reactions to introduce the piperazine derivative. The use of modern synthetic techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions could enhance reaction efficiency and yield.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Molecular docking studies have revealed potential binding modes with various biological targets such as kinases or G-protein coupled receptors (GPCRs). These studies suggest that the compound may exhibit selectivity towards certain receptor subtypes due to its unique structural features.

In terms of applications, this compound holds promise in several therapeutic areas. Its potential anti-inflammatory and antioxidant activities make it a candidate for treating conditions such as neurodegenerative diseases or cardiovascular disorders. Additionally, its ability to modulate enzyme activity could be explored for developing novel enzyme inhibitors or allosteric regulators.

The development of analogs based on this compound could further expand its utility in drug discovery. By systematically varying substituents on both the benzothiazole core and the piperazine ring, researchers can investigate structure-activity relationships (SAR) to optimize pharmacokinetic profiles and efficacy.

In conclusion, 5-chloro-4-methyl-2-(4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl)-1,3-benzothiazole represents a sophisticated organic molecule with significant potential in medicinal chemistry. Its unique combination of structural elements positions it as a valuable tool for exploring new therapeutic strategies across diverse disease states.